4-Nitrophenyl myo-inositol-1-phosphate
4-Nitrophenyl myo-inositol-1-phosphate
Brand Name:
Vulcanchem
CAS No.:
142741-72-8
VCID:
VC21097923
InChI:
InChI=1S/C12H15NO11P.H3N/c14-7-8(15)10(17)12(11(18)9(7)16)24-25(21,22)23-6-3-1-5(2-4-6)13(19)20;/h1-4,7-12,14-17H,(H,21,22);1H3/q-1;/p+1/t7-,8-,9+,10+,11+,12-;/m1./s1
SMILES:
C1=CC(=CC=C1[N+](=O)[O-])OP(=O)(O)OC2C(C(C(C(C2[O-])O)O)O)O.[NH4+]
Molecular Formula:
C12H19N2O11P
Molecular Weight:
398.26 g/mol
4-Nitrophenyl myo-inositol-1-phosphate
CAS No.: 142741-72-8
Cat. No.: VC21097923
Molecular Formula: C12H19N2O11P
Molecular Weight: 398.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 142741-72-8 |
|---|---|
| Molecular Formula | C12H19N2O11P |
| Molecular Weight | 398.26 g/mol |
| IUPAC Name | azanium;(1S,2R,3S,4R,5S,6S)-2,3,4,5-tetrahydroxy-6-[hydroxy-(4-nitrophenoxy)phosphoryl]oxycyclohexan-1-olate |
| Standard InChI | InChI=1S/C12H15NO11P.H3N/c14-7-8(15)10(17)12(11(18)9(7)16)24-25(21,22)23-6-3-1-5(2-4-6)13(19)20;/h1-4,7-12,14-17H,(H,21,22);1H3/q-1;/p+1/t7-,8-,9+,10+,11+,12-;/m1./s1 |
| Standard InChI Key | JMBJDMGLFDIVTK-QQTNUWJNSA-N |
| Isomeric SMILES | C1=CC(=CC=C1[N+](=O)[O-])OP(=O)(O)O[C@@H]2[C@H]([C@@H]([C@H]([C@@H]([C@@H]2[O-])O)O)O)O.[NH4+] |
| SMILES | C1=CC(=CC=C1[N+](=O)[O-])OP(=O)(O)OC2C(C(C(C(C2[O-])O)O)O)O.[NH4+] |
| Canonical SMILES | C1=CC(=CC=C1[N+](=O)[O-])OP(=O)(O)OC2C(C(C(C(C2[O-])O)O)O)O.[NH4+] |
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